Cas no 13648-79-8 (Phosphinous bromide,P,P-bis(2,3,4,5,6-pentafluorophenyl)-)

• Product Name: Phosphinous bromide,P,P-bis(2,3,4,5,6-pentafluorophenyl)-
• CAS No: 13648-79-8
• MF: C₁₂BrF₁₀P
• MW: 444.990198135376
• CID: 119814
• PubChem ID: 550610
• Update Time: 2025-06-13

Phosphinous bromide,P,P-bis(2,3,4,5,6-pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphinous bromide,P,P-bis(2,3,4,5,6-pentafluorophenyl)-
• bromo-bis(2,3,4,5,6-pentafluorophenyl)phosphane
• BROMO-BIS(PENTAFLUOROPHENYL)PHOSPHINE
• Di-(pentafluorophenyl)phosphinbromid
• bromodipentafluorophenylphosphane
• PC6803
• Bis(perfluorophenyl)bromophosphine
• Bis(pentafluorophenyl)bromophosphine
• Bis(pentafluorophenyl)phosphinous bromide
• AKOS005259948
• Phosphinous bromide, bis(pentafluorophenyl)-
• DTXSID80338671
• MFCD09763603
• 13648-79-8

• Inchi： 1S/C12BrF10P/c13-24(11-7(20)3(16)1(14)4(17)8(11)21)12-9(22)5(18)2(15)6(19)10(12)23
• InChI Key： WDFHFZAPZSABGO-UHFFFAOYSA-N
• SMILES： BrP(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 443.87600
• Monoisotopic Mass: 443.87613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 4.82020

Additional information on Phosphinous bromide,P,P-bis(2,3,4,5,6-pentafluorophenyl)-

Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl): A Comprehensive Overview in Modern Chemical Research

Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl) (CAS No. 13648-79-8) is a sophisticated organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features and chemical properties, plays a pivotal role in the synthesis of advanced materials and the development of novel therapeutic agents. The introduction of fluorine atoms into the phenyl rings enhances its electronic characteristics, making it an invaluable intermediate in organic synthesis.

The molecular structure of Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl) consists of a central phosphorus atom double-bonded to two oxygen atoms and single-bonded to two bromine atoms. The phenyl rings attached to the phosphorus are substituted with five fluorine atoms each, which significantly influences its reactivity and stability. This substitution pattern contributes to its high thermal stability and resistance to hydrolysis, making it suitable for a wide range of applications in harsh chemical environments.

In recent years, Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl) has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a ligand in transition metal catalysis has opened new avenues for the development of efficient synthetic methodologies. For instance, researchers have utilized this compound in cross-coupling reactions to construct complex molecular architectures essential for drug design. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the phosphorus center, facilitating its participation in various organic transformations.

One of the most notable applications of Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl) is in the synthesis of fluorinated heterocycles, which are known for their biological activity and pharmacological properties. These heterocycles serve as key intermediates in the development of antiviral and anticancer agents. The presence of multiple fluorine atoms improves the metabolic stability and bioavailability of these compounds, making them more effective in therapeutic settings.

The compound's unique electronic properties also make it a valuable tool in materials science. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The strong electron-withdrawing effect of the fluorine substituents enhances charge transport properties, which is crucial for optimizing the performance of these materials. Additionally, Phosphinous bromide, P,P-bis(2,3,4,5,6-pentafluorophenyl) has been investigated as a precursor for polymer materials with specialized functionalities.

In academic research circles，Phosphinous bromide, particularly its pentafluorophenyl-substituted derivative (CAS No. 13648-79-8), continues to be a subject of intense investigation due to its versatile reactivity and structural adaptability. Studies have demonstrated its utility in constructing complex organometallic complexes that exhibit unique catalytic activities. These complexes have been employed in various transformations，including hydrogenation and oxidation reactions，which are fundamental processes in industrial chemical synthesis.

The synthesis of P,P-bis(2，3，4，5，6-pentafluorophenyl)phosphinous bromide involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of fluorine atoms into aromatic rings requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques，such as palladium-catalyzed cross-coupling reactions，have been employed to facilitate these transformations efficiently.

The growing interest in fluorinated compounds has led to numerous patents and publications detailing new synthetic routes and applications for P,P-bis(2，3，4，5，6-pentafluorophenyl)phosphinous bromide. Researchers are continuously exploring innovative ways to leverage its properties for cutting-edge applications in pharmaceuticals、materials science，and beyond.

The safety profile of P,P-bis(2，3，4，5，6-pentafluorophenyl)phosphinous bromide is another critical aspect that has been thoroughly examined. While handling this compound requires standard laboratory precautions due to its reactivity، it does not pose significant health hazards when proper safety measures are followed. Its stability under normal conditions makes it a reliable choice for industrial-scale applications without compromising safety standards.

In conclusion،P,P-bis(2，3，4，5，6-pentafluorophenyl)phosphinous bromide(CAS No. 13648-79-8) is a multifaceted compound with broad utility across multiple scientific disciplines。 Its unique structural features、chemical properties،and synthetic versatility make it an indispensable tool for researchers aiming to push the boundaries of modern chemistry。 As advancements continue to unfold，we can expect even more innovative applications and discoveries involving this remarkable compound.